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Compound of Interest

Compound Name: Homophthalaldehyde

CAS No.: 25705-34-4

Cat. No.: B1209195

Get Quote

In the landscape of medicinal chemistry and organic synthesis, the strategic selection of

starting materials is paramount. Molecules that offer multiple, distinct points for chemical

elaboration are invaluable tools for constructing complex molecular architectures.

Homophthalaldehyde (HPA), known systematically as 2-(2-oxoethyl)benzaldehyde, emerges

as a preeminent example of such a scaffold. Possessing both an aromatic aldehyde and a

more reactive aliphatic aldehyde, HPA is not merely a simple dialdehyde; it is a versatile

building block poised for the generation of diverse and biologically relevant heterocyclic

systems. This guide provides an in-depth exploration of Homophthalaldehyde, moving

beyond basic data to offer mechanistic insights, field-proven protocols, and a forward-looking

perspective on its application for researchers, scientists, and drug development professionals.

Section 1: Core Physicochemical & Spectroscopic
Profile
A foundational understanding of a molecule begins with its intrinsic properties. HPA is a

C9H8O2 molecule that presents as a crystalline solid at room temperature. Its bifunctional

nature, containing two distinct carbonyl groups, governs its solubility, reactivity, and spectral

characteristics.
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Key Physicochemical Data
The essential properties of Homophthalaldehyde are summarized below for quick reference.

Property Value Source

CAS Number 25705-34-4 [1]

IUPAC Name 2-(2-oxoethyl)benzaldehyde [1]

Molecular Formula C₉H₈O₂ [1]

Molecular Weight 148.16 g/mol [1]

SMILES C1=CC=C(C(=C1)CC=O)C=O [1]

Topological Polar Surface Area 34.1 Å² [1]

XLogP3 1.1 [1]

Chemical Structure
The unique arrangement of the two aldehyde groups—one directly attached to the benzene

ring and the other separated by a methylene bridge—is the source of HPA's versatile reactivity.
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2-(2-Hydroxyethyl)benzyl alcohol

Mild Oxidizing Agent
(e.g., PCC, Dess-Martin Periodinane)

Homophthalaldehyde
(CAS: 25705-34-4)

Selective Oxidation

Rationale:
- Mild conditions prevent over-oxidation to carboxylic acids.

- Selective for primary alcohols to aldehydes.
- High yields are typical for these reagents.

Click to download full resolution via product page

Proposed synthesis of HPA via selective oxidation.

Causality Behind Experimental Choice: The selection of a mild oxidizing agent like Pyridinium

Chlorochromate (PCC) or Dess-Martin Periodinane (DMP) is critical. Stronger oxidants, such

as potassium permanganate or chromic acid, would readily oxidize one or both aldehyde

groups to the corresponding carboxylic acids, leading to undesired byproducts. The use of mild,

selective reagents ensures the reaction terminates at the aldehyde stage, providing a cleaner

product profile and simplifying purification.

Section 3: Core Reactivity & Mechanistic Insights
The synthetic power of HPA lies in the differential reactivity of its two aldehyde groups and its

capacity to participate in powerful cyclization and multi-component reactions.
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The Pictet-Spengler Reaction: Gateway to
Tetrahydroisoquinolines
The Pictet-Spengler reaction is a cornerstone of alkaloid synthesis, involving the condensation

of a β-arylethylamine with an aldehyde, followed by an acid-catalyzed intramolecular

cyclization. [2][3]HPA is an exceptional substrate for this transformation.

Mechanism and Chemoselectivity: The reaction proceeds via the formation of a Schiff base,

which is then protonated to form a highly electrophilic iminium ion. This intermediate is attacked

by the electron-rich aromatic ring of the β-arylethylamine to form the new heterocyclic ring. [3]

[4] A key consideration with HPA is chemoselectivity. The aliphatic aldehyde is significantly

more electrophilic and less sterically hindered than the aromatic aldehyde. Consequently,

under kinetically controlled conditions (e.g., neutral or mildly acidic pH, room temperature), the

reaction will overwhelmingly favor attack at the aliphatic aldehyde.

Step 1: Imine Formation Step 2: Cyclization

HPA + β-Arylethylamine Schiff Base IntermediateCondensation (-H₂O) Iminium Ion (Protonated)Acid Catalyst (H⁺) Spirocyclic Intermediate

Intramolecular
Electrophilic Attack Tetrahydroisoquinoline Product

Deprotonation (-H⁺)
(Aromatization Restored)

Click to download full resolution via product page

General workflow of the Pictet-Spengler reaction.

Protocol 1: Representative Pictet-Spengler Synthesis This protocol is a self-validating system;

successful formation of the product can be monitored by TLC and confirmed by NMR and MS,

which will show the disappearance of the aldehyde signals and the appearance of new

aliphatic signals corresponding to the newly formed ring.

Reagent Preparation: In a round-bottom flask, dissolve 1.0 equivalent of

Homophthalaldehyde in a suitable solvent (e.g., dichloromethane or toluene).

Amine Addition: Add 1.0 equivalent of the desired β-arylethylamine (e.g., tryptamine or

dopamine hydrochloride). Expertise Note: Using a 1:1 stoichiometry favors mono-
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condensation at the more reactive aliphatic aldehyde.

Catalyst Introduction: Add the acid catalyst. For robust reactions, trifluoroacetic acid (TFA,

0.1 to 1.0 equivalent) is effective. For sensitive substrates, milder conditions such as heating

in a protic solvent like ethanol may suffice. [2]4. Reaction Monitoring: Stir the reaction at

room temperature or gentle heat (40-60 °C). Monitor the reaction progress by Thin Layer

Chromatography (TLC), observing the consumption of the starting materials and the

formation of a new, typically more polar, product spot.

Workup: Once the reaction is complete, quench the acid with a saturated solution of sodium

bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by flash column

chromatography on silica gel.

The Hantzsch Dihydropyridine Synthesis
First reported in 1881, the Hantzsch synthesis is a classic multi-component reaction that

combines an aldehyde, two equivalents of a β-ketoester (like ethyl acetoacetate), and a

nitrogen source (like ammonia or ammonium acetate) to form a 1,4-dihydropyridine (DHP) ring.

[5][6]DHPs are a privileged scaffold in medicinal chemistry, most notably as L-type calcium

channel blockers used to treat hypertension. [5] Mechanism: The reaction proceeds through a

series of condensations and additions. One molecule of the β-ketoester condenses with the

aldehyde (a Knoevenagel condensation), while a second molecule of the β-ketoester reacts

with ammonia to form an enamine. These two intermediates then combine via a Michael

addition, followed by cyclization and dehydration to yield the DHP product. [7][8]
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Aldehyde + β-Ketoester

α,β-Unsaturated Carbonyl
(Knoevenagel Product)

Ammonia + β-Ketoester

Enamine

Michael Addition Adduct

Michael Addition

1,4-Dihydropyridine
(Final Product)

Cyclization & Dehydration
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Logical flow of the Hantzsch Dihydropyridine Synthesis.

Protocol 2: Representative Hantzsch Synthesis

Setup: In a round-bottom flask, combine Homophthalaldehyde (1.0 eq.), ethyl acetoacetate

(2.0 eq.), and ammonium acetate (1.2 eq.) in a solvent such as ethanol.

Reaction: Heat the mixture to reflux (approx. 80 °C) and stir. The reaction is often complete

within 2-4 hours.

Monitoring: Progress can be monitored by TLC. The DHP product is typically highly UV-

active.

Isolation: Upon completion, cool the reaction mixture to room temperature. The product often

crystallizes directly from the solution. If not, slowly add cold water to induce precipitation.

Purification: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry.

Recrystallization from ethanol can be performed for further purification if necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1209195/docs?utm_src=pdf-body-img#preamble-the-strategic-value-of-a-bifunctional-scaffold
https://www.benchchem.com/product/b1209195/docs?utm_src=pdf-body#preamble-the-strategic-value-of-a-bifunctional-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 4: Applications in Drug Discovery &
Chemical Biology
HPA's reactivity translates directly into applications at the forefront of modern chemical science.

Privileged Scaffold Generation
The products derived from HPA are not random molecules; they belong to classes of

compounds with proven biological activity.

Tetrahydroisoquinolines (from Pictet-Spengler): This core is found in numerous natural

products, including morphine and reserpine, and is a staple in modern drug design for

targets ranging from opioid receptors to enzymes.

1,4-Dihydropyridines (from Hantzsch): This class includes blockbuster drugs like Nifedipine

and Amlodipine. [5]The ability to use HPA allows for the introduction of a pendant

formylphenyl group, providing an additional handle for further chemical modification or

bioconjugation.

Fluorescent Probe Development
Aromatic dialdehydes are known to participate in reactions that generate fluorescent products.

A prime example is the reaction of ortho-phthalaldehyde (OPA) with a primary amine and a

thiol, which produces a highly fluorescent isoindole derivative. [9][10]This principle can be

adapted using HPA.

HPA + Primary Amine
(e.g., from a protein surface)

Initial Condensation Product
(Non-fluorescent)

Thiol Reagent
(e.g., Mercaptoethanol)

Cyclized Isoindole Derivative
(Highly Fluorescent)

Intramolecular Cyclization
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Workflow for a potential HPA-based fluorescent probe.

This "turn-on" fluorescence mechanism is ideal for detecting and quantifying primary amines in

biological systems, such as monitoring enzymatic reactions or labeling proteins.

Bioconjugation and Linker Chemistry
The aldehyde groups of HPA can be used for covalent ligation to biomolecules. Reductive

amination—the reaction of an aldehyde with a primary amine (e.g., the ε-amino group of a

lysine residue on a protein) followed by reduction with a mild reducing agent like sodium

cyanoborohydride—forms a stable secondary amine linkage. The presence of two aldehyde

groups allows HPA to act as a potential homobifunctional crosslinker.

Section 5: Safety and Handling
As with all aldehydes, particularly aromatic ones, appropriate safety measures are essential.

Engineering Controls: Always handle Homophthalaldehyde in a well-ventilated chemical

fume hood to minimize inhalation of dust or vapors.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses or

goggles, a lab coat, and nitrile gloves.

Handling: Avoid creating dust. If transferring the solid, do so carefully. For reactions, dissolve

it in the fume hood.

Spills: In case of a small spill, absorb with an inert material (e.g., vermiculite) and place in a

sealed container for chemical waste disposal.

Conclusion
Homophthalaldehyde (CAS: 25705-34-4) transcends its classification as a simple dialdehyde.

It is a strategically designed building block offering chemoselective reactivity that serves as a

rapid entry point to privileged heterocyclic scaffolds like tetrahydroisoquinolines and 1,4-

dihydropyridines. Its utility extends into the realms of chemical biology for the development of

fluorescent probes and bioconjugation reagents. For the researcher engaged in the synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1209195/docs?utm_src=pdf-body-img#preamble-the-strategic-value-of-a-bifunctional-scaffold
https://www.benchchem.com/product/b1209195/docs?utm_src=pdf-body#preamble-the-strategic-value-of-a-bifunctional-scaffold
https://www.benchchem.com/product/b1209195/docs?utm_src=pdf-body#preamble-the-strategic-value-of-a-bifunctional-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of complex molecules or the drug discovery professional seeking novel scaffolds, a deep

understanding of Homophthalaldehyde's properties and reactivity is not just beneficial—it is a

competitive advantage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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